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Compound of Interest

Compound Name:
1-Methylcyclopropane-1-

sulfonamide

Cat. No.: B045804 Get Quote

CAS Number: 669008-26-8 Molecular Formula: C₄H₉NO₂S Molecular Weight: 135.18 g/mol

This technical guide provides a comprehensive overview of 1-Methylcyclopropane-1-
sulfonamide, a chemical compound increasingly recognized for its utility as a versatile building

block in drug discovery and development, particularly in the burgeoning field of targeted protein

degradation. While detailed experimental data on the specific biological activity of this

compound is limited in publicly accessible literature, this document will synthesize available

information on its chemical properties, potential applications based on its structural motifs, and

general experimental approaches for its utilization.

Chemical and Physical Properties
1-Methylcyclopropane-1-sulfonamide is a white to off-white solid. Its structure features a

strained cyclopropane ring fused to a sulfonamide group, a combination that imparts unique

conformational rigidity and chemical properties. A summary of its key physical and chemical

identifiers is presented below.
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Property Value Source

IUPAC Name
1-methylcyclopropane-1-

sulfonamide
PubChem

Synonyms

1-

Methylcyclopropanesulfonamid

e, Cyclopropanesulfonamide,

1-methyl-

PubChem

Appearance White to off-white solid Commercial Suppliers

Purity Typically ≥95% Commercial Suppliers

Storage
Room temperature, away from

light
Commercial Suppliers

Synthesis and Chemical Reactivity
The synthesis of 1-Methylcyclopropane-1-sulfonamide is not extensively detailed in peer-

reviewed journals but can be inferred from general organic chemistry principles and patent

literature. A plausible synthetic route involves the reaction of 1-methylcyclopropane-1-sulfonyl

chloride with ammonia or a protected amine equivalent. The sulfonyl chloride precursor can be

synthesized from the corresponding sulfonic acid or via direct chlorosulfonylation of 1-

methylcyclopropane.

The reactivity of this molecule is dominated by the sulfonamide functional group, which can

undergo N-alkylation, N-arylation, and other modifications to incorporate it into larger molecular

scaffolds. The cyclopropyl group provides a rigid, three-dimensional element that can be

advantageous for optimizing drug-target interactions.

Putative Biological Role and Applications
While specific biological targets and a definitive mechanism of action for 1-
Methylcyclopropane-1-sulfonamide have not been elucidated in published research, its

structural components suggest potential areas of biological relevance.

Potential as an Antibacterial Agent
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The sulfonamide moiety is a well-established pharmacophore in antibacterial drugs.

Sulfonamides act as competitive inhibitors of dihydropteroate synthase (DHPS), an essential

enzyme in the bacterial folic acid synthesis pathway. By mimicking the natural substrate, p-

aminobenzoic acid (PABA), they block the production of folate, leading to bacteriostatic effects.

It is plausible that 1-Methylcyclopropane-1-sulfonamide could exhibit antibacterial properties,

though this has not been experimentally verified in the literature.

Hypothetical Signaling Pathway: Bacterial Folate Synthesis Inhibition

The diagram below illustrates the general mechanism of action for sulfonamide antibiotics,

which is a potential, though unconfirmed, pathway for 1-Methylcyclopropane-1-sulfonamide.
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To cite this document: BenchChem. [1-Methylcyclopropane-1-sulfonamide: A Technical
Overview of a Versatile Building Block]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045804#1-methylcyclopropane-1-sulfonamide-cas-
number-669008-26-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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